Cas no 2648998-94-9 (1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene)

1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene structure
2648998-94-9 structure
Product Name:1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene
CAS No:2648998-94-9
MF:C11H12FNO
MW:193.217486381531
CID:5870955
PubChem ID:165858756
Update Time:2025-05-26

1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • EN300-1770772
    • 1-fluoro-4-(3-isocyanatobutan-2-yl)benzene
    • 2648998-94-9
    • 1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene
    • Inchi: 1S/C11H12FNO/c1-8(9(2)13-7-14)10-3-5-11(12)6-4-10/h3-6,8-9H,1-2H3
    • InChI Key: RZMDRJCUTIULIZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C)C(C)N=C=O

Computed Properties

  • Exact Mass: 193.090292168g/mol
  • Monoisotopic Mass: 193.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.4Ų

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Additional information on 1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene

Comprehensive Analysis of 1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene (CAS No. 2648998-94-9): Properties, Applications, and Industry Trends

The chemical compound 1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene (CAS 2648998-94-9) is a fluorinated aromatic isocyanate derivative gaining attention in specialized synthetic chemistry. With the increasing demand for high-performance polymers and advanced material science, this compound serves as a critical building block due to its unique molecular structure combining a fluorobenzene core with a reactive isocyanate functional group. Researchers and manufacturers are exploring its potential in UV-resistant coatings, adhesive formulations, and pharmaceutical intermediates, aligning with the global shift toward sustainable and durable materials.

One of the most searched questions in AI-driven chemical databases revolves around the synthesis optimization of such fluorinated isocyanates. Studies indicate that 1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene exhibits superior thermal stability compared to non-fluorinated analogs, making it ideal for applications requiring high-temperature resistance. Its electron-withdrawing fluorine substituent enhances reactivity in nucleophilic addition reactions, a topic frequently discussed in organic chemistry forums and patent literature.

From an SEO perspective, trending queries like "fluorinated isocyanate safety" and "CAS 2648998-94-9 suppliers" reflect market interest. The compound’s low volatility and compatibility with green chemistry principles (e.g., reduced solvent usage) further elevate its industrial relevance. Analytical techniques such as HPLC purity testing and FTIR characterization are commonly employed to ensure quality, addressing another frequent user concern: "how to verify 1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene purity."

Innovations in catalysis have streamlined the production of 2648998-94-9, reducing byproducts and energy consumption. This aligns with the circular economy trend, where users increasingly search for "eco-friendly synthetic routes." Additionally, the compound’s role in photovoltaic materials and flexible electronics has sparked academic interest, as evidenced by citations in ACS journals and material science conferences.

Regulatory compliance remains a key focus, with REACH and FDA guidelines often mentioned alongside this CAS number. While not classified as hazardous under standard protocols, proper handling precautions (e.g., inert atmosphere storage) are emphasized in technical datasheets. The compound’s stability under ambient conditions makes it a practical choice for industrial-scale applications, another frequently searched topic.

In conclusion, 1-Fluoro-4-(3-isocyanatobutan-2-yl)benzene represents a convergence of cutting-edge research and industrial utility. Its versatility in polyurethane chemistry, electronic materials, and life sciences ensures sustained demand. As AI-assisted drug discovery and smart materials dominate scientific discourse, this compound’s relevance will likely grow, answering the rising volume of queries like "future applications of fluorinated isocyanates."

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